Cas no 56477-47-5 (6-Oxa-3-thia-2,4-diazaoctanoic acid, 5-oxo-, ethyl ester, 3,3-dioxide)
56477-47-5 structure
Product Name:6-Oxa-3-thia-2,4-diazaoctanoic acid, 5-oxo-, ethyl ester, 3,3-dioxide
CAS No:56477-47-5
MF:C6H12N2O6S
MW:240.234280586243
CID:348773
PubChem ID:71444684
Update Time:2025-04-19
6-Oxa-3-thia-2,4-diazaoctanoic acid, 5-oxo-, ethyl ester, 3,3-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxa-3-thia-2,4-diazaoctanoic acid, 5-oxo-, ethyl ester, 3,3-dioxide
- ethyl N-(ethoxycarbonylsulfamoyl)carbamate
- Diethyl sulfonyldicarbamate
- Q27896625
- 56477-47-5
- SCHEMBL5138578
- Diethyl sulfonylbiscarbamate
- DTXSID10853443
- N,N'-Dicarbethoxysulfonamide
- UNII-3M59PO3QQZ
- 3M59PO3QQZ
- Carbamic acid, sulfonyldi-, diethyl ester
-
- Inchi: 1S/C6H12N2O6S/c1-3-13-5(9)7-15(11,12)8-6(10)14-4-2/h3-4H2,1-2H3,(H,7,9)(H,8,10)
- InChI Key: DBNWERCTIICGMX-UHFFFAOYSA-N
- SMILES: S(NC(=O)OCC)(NC(=O)OCC)(=O)=O
Computed Properties
- Exact Mass: 240.04166
- Monoisotopic Mass: 240.04160728g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 293
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 119Ų
Experimental Properties
- PSA: 110.8
6-Oxa-3-thia-2,4-diazaoctanoic acid, 5-oxo-, ethyl ester, 3,3-dioxide Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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